molecular formula C6H10N2O4 B10754313 3-(1H-Imidazol-5-yl)acrylic acid dihydrate CAS No. 6198-55-6

3-(1H-Imidazol-5-yl)acrylic acid dihydrate

Cat. No.: B10754313
CAS No.: 6198-55-6
M. Wt: 174.15 g/mol
InChI Key: QOBBBAYBOIGDFM-SEPHDYHBSA-N
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Description

Urocanic acid is an alpha,beta-unsaturated monocarboxylic acid that is prop-2-enoic acid substituted by a 1H-imidazol-4-yl group at position 3. It is a metabolite of hidtidine. It has a role as a chromophore and a human metabolite. It is an alpha,beta-unsaturated monocarboxylic acid and a member of imidazoles. It is a conjugate acid of a urocanate.
Urocanic acid is a metabolite found in or produced by Escherichia coli (strain K12, MG1655).
Urocanic acid is a natural product found in Homo sapiens, Hippospongia communis, and other organisms with data available.
4-Imidazoleacrylic acid.

Properties

CAS No.

6198-55-6

Molecular Formula

C6H10N2O4

Molecular Weight

174.15 g/mol

IUPAC Name

(E)-3-(1H-imidazol-5-yl)prop-2-enoic acid;dihydrate

InChI

InChI=1S/C6H6N2O2.2H2O/c9-6(10)2-1-5-3-7-4-8-5;;/h1-4H,(H,7,8)(H,9,10);2*1H2/b2-1+;;

InChI Key

QOBBBAYBOIGDFM-SEPHDYHBSA-N

Isomeric SMILES

C1=C(NC=N1)/C=C/C(=O)O.O.O

Canonical SMILES

C1=C(NC=N1)C=CC(=O)O.O.O

melting_point

225 °C

physical_description

Solid

solubility

1.5 mg/mL at 17 °C

Origin of Product

United States

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